The main objective of this study is to compare the soot properties and pressure sensitivity of the high-carbon-number n-alkane and cycloalkane in laminar diffusion flames at elevated pressures. As typical high-carbon-number components of aviation kerosene, n-dodecane and decalin have been used in surrogate fuel kinetic models for aviation kerosene such as Jet-A and Chinese RP-3. In this study, quantitative experiments on soot properties are conducted in nitrogen-diluted n-dodecane and decalin laminar diffusion flames at up to 5.0 atm, which has scarcely been reported in the literature. Soot morphology and detailed soot volume fraction distribution are studied by transmission electron microscopy analysis and laser extinction method. Based on the soot volume fraction results, the soot yield is evaluated to compare the pressure sensitivity of the soot propensity between the two fuels. The results show that from 1.0 to 5.0 atm, the primary soot particle diameter, maximum soot volume fraction and soot yield in decalin flames are higher than those in n-dodecane flames. However, with increasing pressure, the growth rates of these soot properties are higher for n-dodecane flames than for decalin flames. The ratio of maximum soot yield of decalin to n-dodecane decreases from 2.2 at 1.0 atm to approximately 1.2 at 5.0 atm. The quantitative results indicate that the pressure sensitivity of soot properties of n-dodecane is stronger than that of decalin. The quantitative experimental results of this work are helpful in understanding the relevant fuel kinetic mechanisms suitable for simulating soot formation at elevated pressures.

Liquid jet impinging onto a surface occurs in many industrial process such as nuclear facilities where a part of radioactive material is handled in liquid form. In the case of accidental leak of this liquid, the airborne particle release, in droplets form, is important to quantify since it is the vector of radioactive air contamination. In the literature, while droplets splashing by drop impact have been extensively studied, only few data are available concerning the airborne particle release fraction and the case of liquid jet impact is even less studied. The purpose of this work is to measure aerosol airborne release when a circular liquid jet impacts a solid surface. We found, when the liquid jet is in the Rayleigh regime, so that the jet is broken into multiple drops before impact, the inertia of the impacting drops influences the amplitude of the aerosols mass size distribution but does not change its shape and consequently the aerodynamic mass median diameter. We also show that particle airborne release depends on the impacting Weber and Ohnesorge numbers through the so-called splashing number K which characterizes the splashing transition. We finally propose a quantitative prediction of the aerosol airborne release fraction, valid for Re ∼ O(103−104) and We ∼ O(102−103), opening the way to a more general model.

The heterogeneous nature of the size and shape of particulate matter (PM) deposited onto forest canopies is acknowledged. However, it is uncertain how PM interacts with the forest canopy and how it is transported and cycled via the hydrological processes of throughfall and stemflow. To improve our understanding of particulate cycling in forested watersheds, this study quantifies the geometric configuration of PM in bulk precipitation, throughfall, stemflow, and upper soil (Oa horizon) solution in both leafed and leafless periods in a European beech (Fagus sylvatica L.) forest in Germany. Circular equivalence diameter, circularity, elongation ratio, perimeter-to-area ratio, and fractal dimension were calculated for all 43,278 individual particulates in bulk precipitation, throughfall, stemflow, and Oa solutions. Loss on ignition measurements were also conducted to determine the organic matter content of the particulates. From a physical point of view, the opposite trends for circular equivalence diameter and perimeter-to-area ratio of PM between stemflow or throughfall and bulk precipitation during both leafless and leafed periods were the most striking. For bulk precipitation, the PM's mean circular equivalence diameter was significantly larger in the leafless period than the leafed period, with the reverse observed for throughfall and stemflow. Mean perimeter-to-area ratios (μm−1) of PM of both stemflow and throughfall were significantly larger in the leafless period than the leafed period. The opposite trend was observed for bulk precipitation and Oa solution. The percent organic matter of PM was not statistically significantly different across solutions or canopy state. Our results indicate that the differential routing of PM through the canopy indeed influences the geometry of PM among solution types as compared to the bulk precipitation. The effects of these changes on the chemistry of the PM and its impact of particulate cycling, and the impacts of shifting seasonality with climate change, warrants further investigation.

Flame synthesis of Carbon NanoParticle (CNP) films is gaining strong interest for novel industrial applications because of the easy tuning of the operating conditions that enables accurate control of the chemical and physical properties of the produced CNPs. This work proposes a novelty in the synthesis of CNP films, namely the possibility of applying electric fields in flame to trigger electrophoretic deposition phenomena. In this way, it is possible to add another degree of freedom to the harvesting process and potentially modify the properties of the CNP films, without changing the operating flame conditions. To investigate the physical mechanisms governing the thermo-electrophoretic deposition of CNPs, a numerical model to simulate the particle dynamics close to the collecting substrate has been developed, and experiments have been carried out to provide highly controlled test conditions that can be used to support model validation. The experimental results consist of Atomic Force Microscopy (AFM) measurements to determine the number of particles deposited after a controlled harvesting condition as a function of the applied electrophoretic force, imposed on the substrate by means of a DC voltage varied from 0 to -3kV. The AFM shows that the amount of deposited material increases up to six times when passing from an uncharged to the -3kV charged case. The model predictions are highly consistent with the AFM measurements and pointed out that the electric field in flame significantly alters the CNP deposition velocities and impact angles, which are likely to affect the properties of the film.

The Half-Mini Differential Mobility Analyzer (HM-DMA) developed at our laboratory for the study of particles smaller than 10 nm can theoretically classify at moderately high resolution particles as large as 30 nm. However, this prediction was not tested in earlier characterizations due to lack of monodisperse particles in that size range. Here we report tests of this DMA carried with 38 nm particles from the Chronic Bee Paralysis Virus (CBPV), recently shown to have a narrow mobility distribution with relative FWHM<2%. An earlier characterization of the CBPV showed a main peak at about 38 nm, accompanied by a considerably weaker secondary peak at a slightly smaller diameter and comparable width. After this sample had been stored for several months at 4–6 °C, both peaks still differ by about 4.5% in mean mobility, but have become comparably tall. When operating at a sheath gas flow rate of about 9 L/min and an aerosol flow below 0.1 L/min, the DMA is able to resolve these two relatively close singly charged particles. The FWHM values obtained in repeated tests for both peaks are below 5%. This provides a direct confirmation of the ability of the HM-DMA to classify 40 nm particles with a resolving power in excess of 20. This DMA covers also particles with mobility diameters as small as 1 nm with considerably better resolution.

Currently it is not fully understood how the device settings and electronic liquid (e-liquid) composition, including their form of nicotine content, impact mouth and throat losses, and potentially lead to the variations in total nicotine delivery to the human lungs. An in situ size assessment method was developed for real-time measurements at the mouthpiece and outlet of a biorelevant mouth-throat to account for the dynamic nature of the aerosol. The aerosol size, temperature, and delivery through the mouth-throat replica and the exhaled aerosol between the puff intervals were measured at different wattages using various e-liquid compositions. The effects of body temperature and humidity on aerosol size and nicotine delivery were also explored to evaluate the importance of considering realistic in vivo conditions in in vitro measurements. Notably, in vitro tests with body temperature and humidity in mouth-throat model vs room conditions, resulted in larger aerosol size at the end of the throat (Dv50 = 5.83 ± 0.33 μm vs 3.05 ± 0.15 μm), significantly higher thoracic nicotine delivery (>90% vs 50–85%) potentially due to the lower exhaled amount (<10% vs 15–50%). Besides, higher VG/PG ratios resulted in significantly lower exhaled amount and higher mouth-throat nicotine deposition. One of the main outcomes of the study was finding significantly lower exhaled amount and higher thoracic nicotine delivery with nicotine salt form vs free-base. Considering body temperature and humidity also showed significant enhancement in nicotine delivery, so it is essential to account for biorelevant experimental conditions in benchtop testing.

Ambient levels of particulate matter (PM) are linked to numerous adverse health effects. However, fewer studies have evaluated the effects of coarse PM (larger than 2.5 μm in diameter), and ambient measurements of coarse PM are particularly sparse. Although low-cost PM sensors have been used to complement regulatory measurements of PM2.5, many of these sensors, such as the Plantower PMS5003, are ineffective in measuring coarse PM. The Alphasense OPCs have shown promise in detecting coarse PM and have been used in the field to measure PM10 concentrations. These field evaluations have identified inter-sensor variability. Although field evaluation is critical for understanding sensor performance under environmentally relevant conditions, it provides limited information about sensor response characteristics, which are essential for determining the factors that may affect sensor measurements and contribute to inter-sensor variability. This study aims to understand these factors by conducting a size-selectivity study using monodisperse particles, and evaluating the effect of instrument-specific properties, like flow rate and laser strength, on the sensor-reported sizes and number counts. This study also evaluates a common low-cost sensor, the Plantower PMS5003, and a newer version, the PMS6003, for size selectivity. Monodisperse dioctyl sebacate particles of various diameters (2, 3, 5, 6, 9, and 10 μm) were generated using a flow-focusing monodisperse aerosol generator, and the performance of nine different OPCs was evaluated. For all sizes tested, the OPC-N3s detected the particles, showed a peak near the target diameter, and exhibited some inter-sensor variability. The PMS5003 and PMS6003 detected all particle sizes but assigned all particles to the smallest size bin i.e., 0.35 μm–1 μm. With an aerodynamic particle sizer (APS) as a reference, the OPCs showed a positive bias for mean particle diameter and a coefficient of variance (CV) of less than 10%. For number concentration, the OPCs showed a negative bias, compared to the APS, and inter-sensor variability increased with the particle diameter. The laser wavelength of the OPC-N3s varied between 600 and 650 nm and appeared to have some effect on inter-sensor variability of the mean size. The flow rate reported by the OPC appeared to affect the inter-sensor variability in the number concentration.

We have recently combined improved polystyrene latex (PSL) particle synthesis methods and new high resolution differential mobility analyzers (DMAs) covering the viral size range (up to about 300 nm) to demonstrate the availability of ∼200 nm PSL spheres with unusually narrow mobility distributions, with relative full width at half maximum (FWHM) as small as 1/60. By similar techniques we now report on the synthesis and analysis of PSL particles with diameters of about 300 nm achieving FWHM as small as 1/80. This is as narrow as the narrowest mobility peaks previously found with all but one of the viral particle so far studied with high resolution DMAs. The electrosprayed 300 nm particles produce two resolvable peaks, with the least mobile one being apparently an artifact of the electrospraying or charge reduction process. We conclude that future PSL synthesis improvements should be able to provide particles yielding mobility peaks with FWHM as small as 1/100.

In many industries, cyclone separators are frequently employed to remove solid particles from the fluid flow. Cut-off diameter is recognized as a significant parameter to evaluate the performance of cyclone separators in addition to pressure drop. Computational Fluid Dynamics (CFD), a powerful computer-based method, can precisely estimate the cut-off diameter of cyclone separators. There is no arguing, however, that the CFD technique is computationally expensive and practically difficult. This research has suggested a more precise, computationally proficient hybrid CFD–DL method to improve the accuracy of cut-off diameter prediction in coarse-grid simulations for cyclone separators. It has been demonstrated that the proposed method not only requires less computational cost than typical CFD, but also delivers more accuracy results (with mean error less than 5.1% compared to experimental data). In other words, it takes advantage of the promise of a novel approach to decrease computational time while enhancing accuracy for CFD simulations.

Nanoparticle deposits can exhibit various structures, including compact and dendritic structures, depending on the deposition conditions. While previous studies have characterized deposit structures using factors such as porosity and spatial autocorrelation index, the pore size distribution (PSD), which is an essential structural property, has only been explored in compact structures. In this study, we investigate the PSDs of the entire nanoparticle deposits, ranging from compact to dendritic structures. Deposits are formed using an off-lattice Monte Carlo simulation, and deposition conditions are represented by two dimensionless numbers (KnD, χF). The diffusive Knudsen number (KnD) ranges from 10−1.5 to 101.5, while the dimensionless translational energy of a particle (χF) ranges from 10−3 to 101.5. We use the Delaunay triangulation algorithm for fast PSD calculation, and validate the calculation method using theoretical values of ideal structures and experimental literature data. Our results show that bimodal PSDs appear under thermally-dominated conditions with high values of KnD, while unimodal PSDs with a constant mode radius (∼2.5 rp) are observed under highly advective conditions with high values of χF. We present the geometric mean radii and mode radii of pores as color-filled contours to show their variation trends with KnD and χF. Additionally, we propose a simple model that predicts dendrite width by combining the overall porosity and mode radii of pores. Our model's predictions reasonably match the dendrite width data obtained using a density-based clustering algorithm.